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Compound of Interest

Compound Name: Avanafil dibesylate

Cat. No.: B605697 Get Quote

Essential Safety and Handling Guide for Avanafil
Dibesylate
This guide provides crucial safety and logistical information for laboratory professionals

handling Avanafil dibesylate. It outlines essential personal protective equipment (PPE), safe

handling procedures, and disposal plans to ensure a secure research environment.

Avanafil dibesylate is classified as a substance that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation[1][2][3]. Adherence to the following guidelines is

critical to mitigate exposure risks.

Hazard Identification and Classification
Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][3].

Eye Irritation H319
Causes serious eye irritation[1]

[3].

Specific target organ toxicity

(single exposure)
H335

May cause respiratory

irritation[1][3].
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The selection of appropriate PPE is the primary control measure to prevent direct contact and

inhalation. The following table summarizes the recommended PPE for handling Avanafil
dibesylate.

PPE Category Specification Rationale

Hand Protection

Wear two pairs of

chemotherapy-grade gloves

meeting ASTM D6978

standards[4].

Prevents skin contact and

absorption. Double gloving

provides an additional

barrier[5].

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust particles causing serious

eye irritation[1][2].

Respiratory Protection
A NIOSH-certified N95 or N100

respirator.

Recommended when there is

a risk of generating airborne

powder or aerosols to prevent

respiratory irritation[6].

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting

cuffs[4][5].

Protects against skin contact

from spills or contamination.

Foot Protection

Shoe covers should be worn

when handling the powder

form[4].

Prevents the spread of

contamination outside the work

area.

Operational Plan for Safe Handling
Follow these procedural steps to ensure the safe handling of Avanafil dibesylate in a

laboratory setting.

1. Preparation and Engineering Controls:

Conduct all handling of Avanafil dibesylate powder in a designated area, such as a

chemical fume hood or a Class I Biological Safety Cabinet, to minimize inhalation

exposure[7].
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Ensure a safety shower and an eyewash station are readily accessible.

Restrict access to the handling area to authorized personnel only[5].

2. Donning PPE:

Wash hands thoroughly before donning any PPE[5].

Don a protective gown, ensuring it is fully closed.

Don the first pair of gloves, tucking the gown cuffs underneath.

Don the second pair of gloves over the gown cuffs[5].

Don a fit-tested N95 or N100 respirator.

Don eye and face protection.

3. Handling Procedures:

Avoid actions that could generate dust, such as scraping or vigorous shaking.

If weighing the powder, do so within a ventilated enclosure.

For solution preparation, add the solid to the solvent slowly to avoid splashing.

Avoid prolonged or repeated exposure[2][3].

4. Doffing PPE:

Remove shoe covers first, if worn.

Remove the outer pair of gloves.

Remove the gown, turning it inside out as it is removed.

Remove eye and face protection.

Remove the respirator.
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Remove the inner pair of gloves.

Wash hands thoroughly with soap and water after removing all PPE[5].

Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention[1]

[2].

Skin Contact

Immediately wash with plenty of water and soap

and rinse thoroughly. Take off contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice/attention[2].

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell[2].

Ingestion If symptoms persist, consult a doctor[2].

Disposal Plan
Proper disposal of Avanafil dibesylate and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Categorization: All disposable PPE (gloves, gowns, shoe covers) and any materials

that have come into contact with Avanafil dibesylate should be considered hazardous

waste[6].

Containment: Place all contaminated waste in a clearly labeled, sealed, and leak-proof

container. For outer gloves, it is recommended to place them in a "zipper"-closure plastic bag

or other sealable container for disposal[5].
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Disposal: Dispose of the waste container in accordance with local, regional, and national

regulations for hazardous chemical waste[1][2]. Do not dispose of it in regular trash or down

the drain. For unused or expired medicine, a drug take-back program is the best option if

available[8]. If not, mix the material with an unappealing substance like dirt or cat litter, place

it in a sealed plastic bag, and then in the trash[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://bg.cpachem.com/msds?num=SB67156&dnl=sd_-_Avanafil_CAS_330784-47-9_%28SB67156%29_%28EU%29.pdf
https://www.camberpharma.com/wp-content/uploads/2024/10/Avanifil-tablets-SDS.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b605697?utm_src=pdf-custom-synthesis
https://bg.cpachem.com/msds?num=SB67156&dnl=sd_-_Avanafil_CAS_330784-47-9_%28SB67156%29_%28EU%29.pdf
https://www.camberpharma.com/wp-content/uploads/2024/10/Avanifil-tablets-SDS.pdf
https://cdn.caymanchem.com/cdn/msds/23024m.pdf
https://www.utoledo.edu/depts/safety/docs/HM-08-005.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/sterile-compounding/Sample-Level-of-PPE-Required.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b605697#personal-protective-equipment-for-handling-avanafil-dibesylate
https://www.benchchem.com/product/b605697#personal-protective-equipment-for-handling-avanafil-dibesylate
https://www.benchchem.com/product/b605697#personal-protective-equipment-for-handling-avanafil-dibesylate
https://www.benchchem.com/product/b605697#personal-protective-equipment-for-handling-avanafil-dibesylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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